ethyl 4-{[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoyl]amino}benzoate

• Molecular Formula: C21H22N2O5
• Molecular Weight: 382.4 g/mol
• IUPAC Name: ethyl 4-[2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)propanoylamino]benzoate
• InChI: InChI=1S/C21H22N2O5/c1-3-28-21(27)12-6-8-15(9-7-12)22-18(24)11(2)23-19(25)16-13-4-5-14(10-13)17(16)20(23)26/h4-9,11,13-14,16-17H,3,10H2,1-2H3,(H,22,24)
• InChI Key: VPLJMMJJRRNISS-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C(C)N2C(=O)C3C4CC(C3C2=O)C=C4

Description

Ethyl 4-{[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoyl]amino}benzoate, also known as ESI, is a novel compound that has gained significant attention in the field of scientific research. It is a synthetic compound that has been developed through a complex chemical synthesis process and has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 4-{[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoyl]amino}benzoate is complex and involves multiple pathways. It has been found to inhibit the activity of several enzymes that are involved in cancer cell growth and proliferation. Additionally, it has been found to induce apoptosis, which is a programmed cell death process that is defective in cancer cells. ethyl 4-{[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoyl]amino}benzoate has also been found to inhibit the activity of several signaling pathways that are involved in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
ethyl 4-{[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoyl]amino}benzoate has been found to exhibit several biochemical and physiological effects. It has been found to inhibit the activity of several enzymes that are involved in inflammation, which is a critical process in several diseases, including cancer, arthritis, and cardiovascular disease. Additionally, ethyl 4-{[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoyl]amino}benzoate has been found to exhibit antioxidant activity, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoyl]amino}benzoate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, which makes it an attractive candidate for research. Additionally, the compound has been extensively studied, and its properties and effects are well-characterized. However, there are also limitations associated with the use of ethyl 4-{[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoyl]amino}benzoate in lab experiments. The compound is highly complex, and the synthesis process is challenging, which can limit its availability. Additionally, the compound is relatively expensive, which can be a barrier to its widespread use in research.

Future Directions

There are several future directions for research on ethyl 4-{[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoyl]amino}benzoate. One area of research is in the development of new synthetic routes for the compound that can improve the yield and purity of the product. Additionally, research is needed to further elucidate the mechanism of action of ethyl 4-{[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoyl]amino}benzoate and to identify the specific pathways and enzymes that are targeted by the compound. Finally, research is needed to evaluate the safety and efficacy of ethyl 4-{[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoyl]amino}benzoate in clinical trials, which will be critical for the development of new therapies for cancer and other diseases.
Conclusion:
In conclusion, ethyl 4-{[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoyl]amino}benzoate is a novel compound that has gained significant attention in the field of scientific research. Its complex synthesis process and wide range of biochemical and physiological effects make it an attractive candidate for research in several areas, including cancer treatment, inflammation, and oxidative stress. While there are limitations associated with the use of ethyl 4-{[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoyl]amino}benzoate in lab experiments, the compound's potential applications and future directions for research make it an exciting area of study for researchers in various fields.

Synthesis Methods

The synthesis of ethyl 4-{[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoyl]amino}benzoate involves a multistep process that requires specialized equipment and expertise. The process involves the use of various chemical reagents and solvents, and the reaction conditions need to be carefully controlled to ensure the desired product is obtained. The synthesis process has been optimized over time, and several variations of the process have been developed to improve the yield and purity of the compound.

Scientific Research Applications

Ethyl 4-{[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoyl]amino}benzoate has been extensively studied in scientific research, and its potential applications are vast. One of the primary areas of research is in the field of cancer treatment. ethyl 4-{[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoyl]amino}benzoate has been found to exhibit potent anticancer activity against several types of cancer, including breast, lung, and prostate cancer. It has also been found to be effective in inhibiting cancer cell migration and invasion, which are critical processes in cancer metastasis.